Cas no 95523-73-2 (n-Tetradecyl-d29-trimethylammonium Bromide)

• Product Name: n-Tetradecyl-d29-trimethylammonium Bromide
• CAS No: 95523-73-2
• MF: C₁₇H₃₈BrN
• MW: 365.573013782501
• CID: 803576
• Update Time: 2026-04-29

n-Tetradecyl-d29-trimethylammonium Bromide Chemical and Physical Properties

Names and Identifiers

• 1-Tetradecan-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,14-d29-aminium,N,N,N-trimethyl-, bromide (1:1)
• TETRADECYL-D29-TRIMETHYLAMMONIUM BROMIDE
• Trimethoxy-phenylaminoessigsaeure
• n-Tetradecyl-d29-trimethylammonium Bromide

Computed Properties

• Exact Mass: 364.40100

Experimental Properties

• PSA: 0.00000
• LogP: 2.39770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts

Additional information on n-Tetradecyl-d29-trimethylammonium Bromide

Introduction to n-Tetradecyl-d29-trimethylammonium Bromide (CAS No. 95523-73-2)

n-Tetradecyl-d29-trimethylammonium Bromide, with the CAS number 95523-73-2, is a specialized quaternary ammonium compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its long alkyl chain and deuterated isotope, finds applications in various scientific domains, including pharmaceutical research, material science, and analytical chemistry.

The molecular structure of n-Tetradecyl-d29-trimethylammonium Bromide consists of a tetradecyl group attached to a trimethylammonium core, with the nitrogen atom being brominated. This unique configuration imparts distinct physicochemical properties, making it an invaluable reagent in synthetic chemistry and as a labeling agent in molecular biology studies. The presence of the deuterated isotope (d29) enhances its utility in NMR spectroscopy, providing high-resolution structural analysis of complex molecules.

In recent years, n-Tetradecyl-d29-trimethylammonium Bromide has been increasingly utilized in drug delivery systems due to its ability to form stable complexes with hydrophobic molecules. These complexes can enhance the solubility and bioavailability of poorly water-soluble drugs, thereby improving their therapeutic efficacy. Current research is exploring its potential in developing novel nanocarriers for targeted drug delivery, which could revolutionize the treatment of chronic diseases such as cancer and neurodegenerative disorders.

The compound's surfactant properties have also been leveraged in the formulation of advanced materials. For instance, it serves as a critical component in the synthesis of lipid-based nanoparticles used in vaccine development. Its ability to stabilize emulsions and micelles makes it an ideal candidate for encapsulating bioactive molecules, ensuring their protection and controlled release at target sites. This application is particularly relevant in the context of mRNA vaccine technology, where precise delivery mechanisms are essential for inducing a robust immune response.

Moreover, n-Tetradecyl-d29-trimethylammonium Bromide plays a pivotal role in analytical chemistry as a chromatographic stationary phase. Its long alkyl chain provides excellent selectivity for hydrophobic analytes, making it suitable for separating complex mixtures in gas chromatography (GC) and high-performance liquid chromatography (HPLC). Recent advancements in chromatographic techniques have highlighted its use in metabolomics studies, enabling researchers to identify and quantify small molecules in biological samples with high accuracy.

The compound's biocompatibility and low toxicity have also prompted investigations into its potential use as a preservative in biomedical applications. Studies indicate that it can inhibit microbial growth without causing adverse effects on biological tissues. This property makes it a promising candidate for developing antimicrobial coatings for medical devices, reducing the risk of infections during surgical procedures.

In the realm of material science, n-Tetradecyl-d29-trimethylammonium Bromide has been employed in the synthesis of functionalized polymers with tailored properties. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for applications in electronics and aerospace industries. Research is ongoing to explore its role in developing conductive polymers that could be used in flexible electronics and solar cells.

The environmental impact of using n-Tetradecyl-d29-trimethylammonium Bromide has also been a subject of interest. Studies have shown that it degrades into non-toxic byproducts under aerobic conditions, minimizing ecological harm. This characteristic aligns with the growing emphasis on sustainable chemistry practices, where compounds that offer both performance and environmental safety are highly valued.

Future research directions include optimizing synthetic routes to produce n-Tetradecyl-d29-trimethylammonium Bromide more efficiently and exploring novel applications in fields such as nanomedicine and green chemistry. The compound's versatility and well-documented properties position it as a cornerstone molecule in modern chemical research, driving innovation across multiple disciplines.